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Compound of Interest

Compound Name:
2-Acetylamino-5-bromo-3-

methylpyridine

Cat. No.: B118694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for the chemical

compound 2-Acetylamino-5-bromo-3-methylpyridine, identified by CAS number 142404-81-

7. This document is intended for use by professionals in research, development, and

manufacturing environments.

Chemical Identification and Properties
2-Acetylamino-5-bromo-3-methylpyridine is a substituted pyridine derivative. Its primary

utility lies in its role as a versatile intermediate in the synthesis of more complex molecules,

particularly in the pharmaceutical and agrochemical sectors.[1] The presence of a bromine

atom and an acetylamino group on the pyridine ring provides reactive sites for various chemical

modifications.

Synonyms: N-(5-Bromo-3-methylpyridin-2-yl)acetamide, 2-acetamido-5-bromo-3-

methylpyridine.
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Property Value Source

CAS Number 142404-81-7 Internal

Molecular Formula C₈H₉BrN₂O [2]

Molecular Weight 229.07 g/mol [2][3]

Appearance Solid [2]

Melting Point 111-115 °C [2]

Boiling Point 357.9 °C at 760 mmHg [2]

Purity ≥97% [2]

Hazard Identification and Safety Precautions
This compound is classified as hazardous. Adherence to strict safety protocols is mandatory to

prevent adverse health effects.

Hazard Statement Code Description Source

Harmful if swallowed H302
May cause harm if

ingested.
[2]

Causes skin irritation H315
Contact with skin may

cause irritation.
[2]

Causes serious eye

irritation
H319

Contact with eyes

may cause serious

irritation.

[2]

May cause respiratory

irritation
H335

Inhalation of dust may

irritate the respiratory

tract.

[2]

Precautionary Measures:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize exposure to dust and vapors.
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Use a NIOSH-approved respirator with a particulate filter if dust is

generated.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

First-Aid Measures
In the event of exposure, immediate medical attention is crucial.

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them a small amount of water to drink. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.
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Handling and Storage
Proper handling and storage are essential to maintain the chemical's integrity and prevent

accidents.

Handling: Avoid creating dust. Use non-sparking tools. Keep away from heat, sparks, and

open flames.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep

away from oxidizing agents. Recommended storage temperature is 2-8°C.[2]

Experimental Applications
While specific experimental protocols for CAS 142404-81-7 are not readily available in the

public domain, its primary application is as a building block in organic synthesis. It is particularly

useful in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to

form carbon-carbon bonds. The bromine atom at the 5-position serves as a reactive handle for

these transformations.

Below are representative experimental workflows for the synthesis of related compounds,

illustrating the potential applications of this chemical's structural motifs.

Synthesis of N-(5-aryl-3-methylpyridin-2-yl)acetamide
via Suzuki-Miyaura Coupling
This workflow demonstrates a typical Suzuki-Miyaura coupling reaction where a bromo-pyridine

derivative is coupled with an arylboronic acid. This is a common application for compounds like

2-Acetylamino-5-bromo-3-methylpyridine.
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Reactants & Catalyst

Reaction Process Workup & Purification

2-Acetylamino-5-bromo-3-methylpyridine

Reaction in Solvent
(e.g., Dioxane/Water)

Arylboronic Acid

Palladium Catalyst
(e.g., Pd(PPh₃)₄)

Base
(e.g., K₂CO₃)

Heat
(e.g., 80-100°C)

Aqueous Workup
& Extraction

After reaction completion
Column Chromatography N-(5-aryl-3-methylpyridin-2-yl)acetamide

Click to download full resolution via product page

A generalized workflow for a Suzuki-Miyaura coupling reaction.

Conceptual Synthesis of 2-Acetylamino-5-bromo-3-
methylpyridine
This diagram illustrates a plausible synthetic route to the title compound, starting from 2-amino-

3-methylpyridine.
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2-Amino-3-methylpyridine

Acetylation
(e.g., Acetic Anhydride)

N-(3-methylpyridin-2-yl)acetamide

Bromination
(e.g., NBS or Br₂)

2-Acetylamino-5-bromo-3-methylpyridine

Click to download full resolution via product page

A conceptual synthetic pathway to the title compound.

Biological Activity and Signaling Pathways
Currently, there is no publicly available data on the specific biological activity or the signaling

pathways directly modulated by 2-Acetylamino-5-bromo-3-methylpyridine. Its primary role is

as a synthetic intermediate. The biological activities of the final products synthesized from this

compound are diverse and depend on the specific molecular modifications performed. It has

been implicated as an intermediate in the development of drugs targeting central nervous

system disorders.[3]

Due to the lack of specific biological data for this intermediate, a signaling pathway diagram

cannot be provided at this time.
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This document is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS). Users should consult the SDS for this product before

handling and use. The information provided is based on currently available data and is believed

to be accurate, but no warranty, express or implied, is made. All users of this chemical should

be adequately trained in chemical handling and safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b118694?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/25058
https://cymitquimica.com/products/IN-DA003GBA/142404-81-7/n-5-bromo-3-methylpyridin-2-ylacetamide/
https://www.myskinrecipes.com/shop/en/pyridine-derivatives/138318-2-acetylamino-5-bromo-3-methylpyridine.html
https://www.benchchem.com/product/b118694#cas-142404-81-7-chemical-safety-and-handling-information
https://www.benchchem.com/product/b118694#cas-142404-81-7-chemical-safety-and-handling-information
https://www.benchchem.com/product/b118694#cas-142404-81-7-chemical-safety-and-handling-information
https://www.benchchem.com/product/b118694#cas-142404-81-7-chemical-safety-and-handling-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b118694?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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